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Compound of Interest

Compound Name: 2-(Anilinomethyl)phenol

Cat. No.: B1266564 Get Quote

Essential Safety and Handling Guide for 2-
(Anilinomethyl)phenol
This guide provides crucial safety and logistical information for the handling and disposal of 2-
(Anilinomethyl)phenol, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure laboratory safety and proper

chemical management.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 2-(Anilinomethyl)phenol is not readily available,

the hazards can be inferred from its structural components: a phenol and an aromatic amine.

Phenols are known to be corrosive and can be rapidly absorbed through the skin, potentially

causing severe burns and systemic toxicity.[1][2][3] Aromatic amines can also be toxic.

Therefore, this compound should be handled with extreme caution. The related compound, 2-

(Aminomethyl)phenol, is harmful if swallowed, in contact with skin, or inhaled, and causes skin

and eye irritation.[4]

Potential Hazards:

May be harmful if swallowed, inhaled, or absorbed through the skin.

Causes irritation to the skin, eyes, and respiratory tract.[4][5]
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Prolonged or repeated exposure may cause damage to organs.[6]

Personal Protective Equipment (PPE)
The following table summarizes the essential personal protective equipment required when

handling 2-(Anilinomethyl)phenol.

PPE Category Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a full-face shield.[4]

Protects against splashes and

airborne particles that can

cause severe eye irritation or

damage.[1][2]

Skin Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber), lab coat, and closed-

toe shoes.[1][3][7][8][9]

Prevents skin contact, as the

compound can be absorbed

through the skin, causing

irritation and potential toxicity.

[1][3]

Respiratory Protection

NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.[4][10]

Required when working

outside of a fume hood, if dust

is generated, or if ventilation is

inadequate.[4]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and compliance.

Chemical Handling Protocol
Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.

Engineering Controls: Always handle 2-(Anilinomethyl)phenol in a certified chemical fume

hood to minimize inhalation exposure.[9]

Donning PPE: Put on all required PPE as specified in the table above.
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Weighing and Transfer: When weighing the solid compound, do so in a manner that

minimizes dust generation. Use a spatula for transfers.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes.[11] Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally.[5][11]

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention.

Spill Management Protocol
Evacuate: If a significant spill occurs, evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, avoid generating dust.[4] Carefully sweep the material into a

suitable container.

Decontaminate: Clean the spill area with an appropriate solvent and then with soap and

water.

Dispose: All cleanup materials should be collected in a sealed, labeled container for

hazardous waste disposal.

Waste Disposal Plan
Waste Segregation: Do not mix waste containing 2-(Anilinomethyl)phenol with other

chemical waste streams.[4]
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Containerization: Collect all waste (including contaminated PPE) in a designated, sealed,

and clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical

name, "2-(Anilinomethyl)phenol".

Storage: Store the waste container in a designated, well-ventilated, and secure area.

Disposal: Arrange for disposal through your institution's environmental health and safety

office, following all local, state, and federal regulations.[1]

Experimental Workflow Visualization
The following diagram outlines the standard operating procedure for safely handling 2-
(Anilinomethyl)phenol in a laboratory setting.

Caption: Workflow for safe handling of 2-(Anilinomethyl)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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